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Foreword: A Molecule of Latent Potential
In the vast landscape of chemical reagents and pharmaceutical intermediates, certain

molecules, while not household names, form the critical backbone of significant research and

development endeavors. 2-Hydroxy-3-nitrobenzoic acid and its corresponding sodium salt

represent one such class of compounds. While its isomers, particularly those with the nitro

group at the 4 or 5-position, have well-documented roles as precursors to anti-inflammatory

drugs like mesalazine[1], the 3-nitro isomer remains a subject of more specialized inquiry. This

guide aims to consolidate the available technical data on 2-hydroxy-3-nitrobenzoic acid sodium

salt, providing researchers, chemists, and drug development professionals with a foundational

understanding of its properties, synthesis, and potential applications. We will delve into the

established data for the parent acid and extrapolate the expected characteristics of its sodium

salt, offering a scientifically grounded perspective for its use in the laboratory and beyond.

Core Chemical Identity and Physicochemical
Properties
The subject of this guide is the sodium salt derived from 2-hydroxy-3-nitrobenzoic acid (also

known as 3-Nitrosalicylic acid). The parent acid is the primary form for which extensive physical

data is available. The formation of the sodium salt involves the deprotonation of the carboxylic
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acid group, a transformation that significantly alters key properties such as solubility and

melting point.

Structural Representation and Key Identifiers
Parent Acid: 2-Hydroxy-3-nitrobenzoic Acid

Synonyms: 3-Nitrosalicylic Acid[2][3]

CAS Number: 85-38-1[2][3]

Molecular Formula: C₇H₅NO₅[2][3]

Molecular Weight: 183.12 g/mol [4]

Target Compound: 2-Hydroxy-3-nitrobenzoic Acid Sodium Salt

Molecular Formula: C₇H₄NNaO₅

Molecular Weight: 205.10 g/mol

Comparative Physicochemical Data
The conversion of a carboxylic acid to its sodium salt introduces ionic character, leading to

predictable shifts in its physical properties. The following table summarizes the known data for

the parent acid and provides expected values for the sodium salt.
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Property
2-Hydroxy-3-
nitrobenzoic Acid
(Parent Acid)

2-Hydroxy-3-
nitrobenzoic Acid
Sodium Salt
(Expected)

Rationale for
Expected
Properties

Appearance
Yellow crystalline

powder[5]

Yellow to off-white

solid

Salt formation typically

does not drastically

alter the color

imparted by the

nitroaromatic system.

Melting Point 142-147 °C[4][5]
>300 °C

(decomposes)

Ionic compounds have

strong electrostatic

forces, leading to

much higher melting

points compared to

their covalent acid

precursors.

Decomposition is

common at elevated

temperatures.

Boiling Point
389 °C at 760

mmHg[5]
Not Applicable

As an ionic solid, it will

decompose before

boiling.

Density 1.631 g/cm³[5] > 1.631 g/cm³

The incorporation of a

sodium atom

increases the

molecular weight

without a proportional

increase in volume,

thus increasing

density.

Aqueous Solubility Sparingly soluble Soluble The ionic nature of the

sodium carboxylate

group allows for

strong dipole-ion

interactions with
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water, dramatically

increasing solubility

compared to the less

polar parent acid.

pKa ~2-3 (Estimated) Not Applicable

The pKa refers to the

acidity of the parent

acid's carboxylic

proton. The salt is the

conjugate base.

Synthesis and Characterization
The preparation of 2-hydroxy-3-nitrobenzoic acid sodium salt is a straightforward acid-base

reaction. The primary challenge lies in the synthesis of the parent acid, which is typically

achieved through the nitration of salicylic acid.

Synthesis of the Parent Acid: 2-Hydroxy-3-nitrobenzoic
Acid
The regioselective nitration of salicylic acid is complex, as the hydroxyl (-OH) and carboxylic

acid (-COOH) groups direct incoming electrophiles to different positions. The hydroxyl group is

a strongly activating ortho-, para-director, while the carboxylic acid group is a deactivating

meta-director. The primary products of salicylic acid nitration are 3-nitrosalicylic acid and 5-

nitrosalicylic acid. Controlling the reaction conditions (temperature, nitrating agent, solvent) is

crucial to maximize the yield of the desired 3-nitro isomer.

A generalized laboratory procedure involves the careful addition of a nitrating agent (e.g., nitric

acid) to a solution of salicylic acid, often in a solvent like acetic acid or sulfuric acid, at low

temperatures to control the reaction's exothermicity.

Preparation of 2-Hydroxy-3-nitrobenzoic Acid Sodium
Salt: A Representative Protocol
This protocol describes the conversion of the parent acid to its sodium salt. This process is self-

validating: successful conversion is confirmed by the complete dissolution of the sparingly
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soluble acid into the aqueous phase.

Materials:

2-Hydroxy-3-nitrobenzoic acid

Sodium hydroxide (NaOH), 1M aqueous solution

Deionized water

Ethanol

pH indicator strips or a calibrated pH meter

Step-by-Step Methodology:

Dissolution of Acid: Suspend 1.0 equivalent of 2-hydroxy-3-nitrobenzoic acid in a minimal

amount of ethanol or an ethanol/water mixture in a round-bottom flask. The alcohol aids in

wetting the solid and facilitating the reaction.

Neutralization: While stirring, slowly add 1.0 equivalent of 1M sodium hydroxide solution

dropwise. The yellow solid will gradually dissolve as it converts to the more soluble sodium

salt.

pH Monitoring: Monitor the pH of the solution. The target endpoint is a pH of ~7-8. Avoid

making the solution strongly basic, which could promote side reactions or hydrolysis,

especially upon heating.

Solvent Removal: Once all the solid has dissolved and the pH is stable, remove the solvent

under reduced pressure using a rotary evaporator.

Isolation and Drying: The resulting solid is the crude sodium salt. It can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) if necessary. Dry the

final product under vacuum to remove any residual water.

Diagram: Synthesis Workflow
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Step 1: Parent Acid Synthesis

Step 2: Salt Formation

Salicylic Acid

Nitration
(e.g., HNO₃, H₂SO₄)

2-Hydroxy-3-nitrobenzoic Acid

Acid-Base
Neutralization

NaOH (aq)

2-Hydroxy-3-nitrobenzoic Acid
Sodium Salt

Click to download full resolution via product page

Caption: Workflow for the synthesis of the sodium salt.

Spectroscopic Characterization
While specific spectra for the sodium salt are not readily available in public databases, its

identity can be confirmed by comparing its spectra to that of the parent acid.

Infrared (IR) Spectroscopy: The most telling change will be in the hydroxyl and carbonyl

regions. The broad O-H stretch of the carboxylic acid (typically ~2500-3300 cm⁻¹) in the

parent acid's spectrum will disappear.[2] The sharp C=O stretch of the carboxylic acid

(~1700 cm⁻¹) will be replaced by two characteristic asymmetric (~1610-1550 cm⁻¹) and

symmetric (~1420-1300 cm⁻¹) stretches of the carboxylate anion (COO⁻). The phenolic O-H

stretch (~3200-3600 cm⁻¹) will remain.
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Mass Spectrometry (MS): For the parent acid, electron ionization (EI) mass spectra are

available, showing the molecular ion peak.[3] For the sodium salt, techniques like

Electrospray Ionization (ESI) would be more appropriate. In negative ion mode (ESI-), the

spectrum would show a peak corresponding to the deprotonated acid [M-H]⁻ at an m/z of

182.01. In positive ion mode (ESI+), one might observe an ion corresponding to [M+Na]⁺ at

an m/z of 228.00.

Applications and Research Potential
The utility of 2-hydroxy-3-nitrobenzoic acid sodium salt is primarily as a research chemical and

a building block for more complex molecules. Its structural features—a carboxylic acid, a

hydroxyl group, and a nitro group—offer multiple handles for chemical modification.

Intermediate in Chemical Synthesis
Pharmaceutical Precursor: Isomers of this compound are vital in drug synthesis.[1][6] For

example, the reduction of the nitro group to an amine is a common transformation. The

resulting 2-hydroxy-3-aminobenzoic acid is a valuable scaffold. A known process describes

the conversion of 3-nitrosalicylic acid or its salts to 2-amino-3-nitrobenzoic acid by heating

with ammonium hydroxide, demonstrating the lability of the hydroxyl group to nucleophilic

substitution under certain conditions.[7]

Dye and Pigment Synthesis: Nitroaromatic compounds are often precursors to azo dyes. The

nitro group can be reduced to an amino group, which can then be diazotized and coupled to

form chromophores.[8]

Diagram: Potential Application Pathways

Caption: Potential synthetic routes starting from the title compound.

Biological and Biochemical Research
Screening for Bioactivity: Given that derivatives of 2-hydroxybenzoic acid have been

identified as selective inhibitors of enzymes like SIRT5, a sirtuin deacetylase involved in

metabolism[9], this compound and its derivatives could be valuable candidates for screening

libraries to identify new enzyme inhibitors.
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Chelating Agent: The salicylic acid backbone is a known chelator of metal ions. The

compound could be investigated for its ability to bind various metal ions, a property useful in

analytical chemistry or as a potential therapeutic strategy.

Safety, Handling, and Toxicology
The safety profile of the sodium salt is expected to be similar to that of the parent acid and

related nitroaromatic compounds. It should be handled with appropriate precautions in a

laboratory setting.

Hazard Identification
Based on data for the parent acid and related salts, the compound should be considered

hazardous.[10]

Skin Irritation: Causes skin irritation.[5][11]

Eye Irritation: Causes serious eye irritation.[5][11]

Respiratory Irritation: May cause respiratory irritation.[5][11]

Acute Toxicity: The parent acid has a reported oral LDLo (Lowest published lethal dose) in

rats of 500 mg/kg.[4] The toxicological properties have not been fully investigated.[10]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety glasses with

side shields or goggles, and a lab coat.[11][12]

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.[12]

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[12]

First Aid Measures:
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Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.[10][11]

Skin: Wash off immediately with plenty of soap and water. Remove contaminated clothing.

[10][11]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[10][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Conclusion
2-Hydroxy-3-nitrobenzoic acid sodium salt is a compound defined by the versatile reactivity of

its constituent functional groups. While direct applications are not extensively documented, its

role as a chemical intermediate is clear. Its synthesis from salicylic acid, though requiring

careful control of regioselectivity, is achievable through standard nitration chemistry, and its

subsequent conversion to the sodium salt is a trivial acid-base neutralization. For researchers

in medicinal chemistry, materials science, and synthetic organic chemistry, this compound

offers a valuable and reactive scaffold. A thorough understanding of its properties, derived from

the data of its parent acid and the fundamental principles of ionic salts, is the first step toward

unlocking its full potential in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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